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Compound of Interest

Compound Name: 1-Imidazolelactic acid
CAS No.: 876-19-7
Cat. No.: B1219203
Get Quote
. J

CAS No: 14403-45-3 | Formula: CeHsN20s3 | Molecular Weight: 156.14 g/mol

Part 1: Executive Safety Assessment

Immediate Action Required: Treat 1-Imidazolelactic acid as a Chemical Irritant
(Skin/Eye/Respiratory). While less aggressive than its precursor Imidazole (which is corrosive),
this metabolite must be handled with strict adherence to organic waste protocols.

CRITICAL DISTINCTION: Do not confuse 1-Imidazolelactic acid with Imidazole (CAS 288-32-
4). Imidazole is a Category 1B Reproductive Toxin and Corrosive. 1-Imidazolelactic acid is
generally classified as an Irritant (Xi), but due to structural similarities, conservative handling
(treating as a potential sensitizer) is the gold standard in drug development environments.

Hazard Identification Summary
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Parameter Classification GHS Codes
Primary Hazard Irritant (Skin, Eye, Lungs) H315, H319, H335
. P261, P280,
Signal Word WARNING
P305+P351+P338
Physical State Solid (Crystalline powder) N/A

Amphoteric (pKa1 = 3.4, pKaz pH Control Required for

Acidity (pKa) )
= 6.[1][2]8) Aqueous Disposal

_ , Dispose as General Organic
RCRA Status Non-listed (Not P or U listed) )
Chemical Waste

Part 2: Personal Protective Equipment (PPE) Matrix

Rationale: The zwitterionic nature of the molecule at physiological pH increases water solubility,
facilitating rapid absorption through mucous membranes.

o Respiratory: NIOSH-approved N95 particulate respirator is recommended during weighing or
open handling of powders to prevent inhalation of dust (H335).

e Ocular: Chemical safety goggles (ANSI Z87.1). Face shields are required only if handling
large liquid volumes (>1L) where splashing is a risk.

o Dermal: Nitrile gloves (Minimum thickness: 0.11 mm).
o Breakthrough Time: >480 minutes (estimated based on hydrophilic organic acid structure).
o Double Gloving: Recommended when handling stock solutions >100 mM.

Part 3: Waste Segregation & Disposal Protocols

Decision Logic for Waste Stream Selection

The following logic gate ensures compliance with EPA regulations (40 CFR 261) and minimizes

cross-contamination risks.
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Figure 1: Waste segregation logic flow. Prioritize incineration (Organic Waste) for all chemical
residues to ensure complete destruction.

Protocol A: Solid Waste Disposal

Applicability: Expired powder, contaminated weighing boats, gloves, and paper towels.

Collection: Place all solid waste into a dedicated Wide-Mouth High-Density Polyethylene
(HDPE) container labeled "Hazardous Waste - Solid Organic Debris."

Labeling: Explicitly list "1-Imidazolelactic acid" on the waste tag. Do not use generic terms
like "Buffer Salts."

Closure: Ensure the lid is screw-tightened when not in use to prevent dust aerosolization.

Disposal: Hand over to EHS for high-temperature incineration.

Protocol B: Liquid Waste Disposal

Applicability: Stock solutions, HPLC effluent, and mother liquors.
e Segregation:

o Scenario 1 (Pure Aqueous): If dissolved in water/PBS, collect in "Aqueous Chemical
Waste." Do not pour down the drain unless your facility has a specific permit for low-
toxicity organic acids.

o Scenario 2 (Mixed Organic): If dissolved in DMSO, Methanol, or Acetonitrile (common for
HPLC), collect in "Organic Solvent Waste."

o Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.qg.,
Nitric Acid, Peroxides). The imidazole ring can react with strong oxidizers, potentially
generating heat or nitrogen oxides (NOXx).

o Deactivation (Optional for Trace Amounts): For small bench-scale volumes (<50 mL) of dilute
aqueous solution, treating with 10% bleach (Sodium Hypochlorite) for 20 minutes can
degrade the biological activity before disposal into chemical waste, though this is rarely
required for this specific metabolite.
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Part 4: Spill Management & Decontamination

Core Principle: Containment takes precedence over cleaning. Prevent the dust from becoming
airborne.[2][3][4][5][6][71[8]

Powder: Wet Wipe Method

B 2. Don PPE . . Liquid: Absorbent Pads | a G Soap & Water Wash N ——— Bag all materials

(Goggles, N95, Nitrile)

Click to download full resolution via product page

Figure 2: Operational workflow for spill remediation. The "Wet Wipe Method" is critical for
powders to prevent inhalation risks.

Detailed Spill Protocol:

 |solate: Mark the area. If powder was spilled, turn off nearby fans or drafts.

o Protect: Put on N95 respirator and double gloves.

e Contain (Powder): Do NOT sweep dry dust. Cover the spill with wet paper towels (water or
ethanol) to dampen the powder, preventing it from becoming airborne.

e Contain (Liquid): Surround the spill with universal absorbent pads or vermiculite.

o Clean: Scoop up the dampened material/absorbent pads and place them into a heavy-duty
plastic bag.

o Decontaminate: Scrub the surface with a mild detergent and water solution. The imidazole
ring is water-soluble; organic solvents are generally not necessary for surface cleaning.

Verify: Check for residue. Repeat scrubbing if necessary.

Part 5: Regulatory & Compliance Context
US EPA (RCRA) Considerations
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1-Imidazolelactic acid is not a listed hazardous waste (P-list or U-list) under 40 CFR 261.33.
However, the generator is responsible for determining if the waste exhibits hazardous
characteristics:

Ignitability (D001): No (Solid/Aqueous).

Corrosivity (D002): Unlikely, unless in highly acidic/basic solution (pH < 2 or > 12.5).

Reactivity (D003): No.

Toxicity (D004-D043): Not listed.

Compliance Verdict: Dispose of as Non-Regulated Chemical Waste unless mixed with
regulated solvents.

Storage Requirements

o Temperature: Store at 2-8°C (Refrigerated) to prevent degradation [1].
e Incompatibility: Keep away from strong oxidizing agents and acid chlorides [2].[3]

o Container: Keep container tightly closed. Hygroscopic nature requires desiccation if stored
for long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

